Cas no 2375247-68-8 ((3Ar,6aR)-5-benzyl-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carbonitrile)

• Product Name: (3Ar,6aR)-5-benzyl-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carbonitrile
• CAS No: 2375247-68-8
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 5826066
• PubChem ID: 145867308
• Update Time: 2025-10-29

(3Ar,6aR)-5-benzyl-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carbonitrile Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carbonitrile
• EN300-7434780
• (3Ar,6aR)-5-benzyl-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carbonitrile
• 2375247-68-8

• Inchi： 1S/C14H16N2O/c15-10-14-11-16(9-13(14)6-7-17-14)8-12-4-2-1-3-5-12/h1-5,13H,6-9,11H2/t13-,14+/m1/s1
• InChI Key： XOWRAUKILHCDBB-KGLIPLIRSA-N
• SMILES： O1CC[C@@H]2CN(CC3C=CC=CC=3)C[C@]12C#N

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (3Ar,6aR)-5-benzyl-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carbonitrile

Research Briefing on (3Ar,6aR)-5-benzyl-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carbonitrile (CAS: 2375247-68-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule modulators targeting specific biological pathways. Among these, (3Ar,6aR)-5-benzyl-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carbonitrile (CAS: 2375247-68-8) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The compound (3Ar,6aR)-5-benzyl-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carbonitrile belongs to the class of fused heterocyclic compounds, which are known for their diverse pharmacological activities. Recent studies have demonstrated its role as a potent inhibitor of certain enzymes involved in inflammatory and oncogenic pathways. The compound's stereochemistry, particularly the (3Ar,6aR) configuration, has been shown to be critical for its binding affinity and selectivity, as evidenced by crystallographic and molecular docking studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers reported the optimized synthesis of (3Ar,6aR)-5-benzyl-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carbonitrile, achieving a high yield and enantiomeric purity. The synthetic route involved a key asymmetric cyclization step, which was catalyzed by a chiral palladium complex. This methodological advancement not only facilitates the scalable production of the compound but also provides a template for the synthesis of analogous structures with potential therapeutic value.

Pharmacological evaluations of (3Ar,6aR)-5-benzyl-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carbonitrile have revealed its efficacy in preclinical models of autoimmune diseases. Specifically, the compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models, with an IC50 value in the low nanomolar range. These findings suggest its potential as a lead candidate for the development of novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate its interactions with downstream signaling molecules.

In addition to its anti-inflammatory properties, recent in vitro studies have explored the compound's antitumor activity. Data presented at the 2024 American Association for Cancer Research (AACR) annual meeting indicated that (3Ar,6aR)-5-benzyl-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carbonitrile selectively targets cancer cells with dysregulated kinase pathways, inducing apoptosis via mitochondrial dysfunction. These results underscore its dual potential as both an anti-inflammatory and anticancer agent, warranting further investigation in combinatorial therapy approaches.

Despite these promising findings, challenges remain in the clinical translation of (3Ar,6aR)-5-benzyl-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carbonitrile. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Ongoing research aims to derivatize the core scaffold to improve pharmacokinetic properties while retaining its pharmacological efficacy.

In conclusion, (3Ar,6aR)-5-benzyl-3,3a,4,6-tetrahydro-2H-furo[2,3-c]pyrrole-6a-carbonitrile represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted biological activities, coupled with advances in synthetic methodologies, position it as a valuable tool for both mechanistic studies and therapeutic development. Future research should focus on advancing this compound through preclinical and clinical stages to fully realize its therapeutic potential.